Cas no 2137440-40-3 (rac-(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid
• CAS No: 2137440-40-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5890221
• PubChem ID: 165715889
• Update Time: 2024-01-10

rac-(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-715217
• 2137440-40-3
• rac-(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-9-4-2-3-7-13(9)8-10-5-6-11(16-10)12(14)15/h9-11H,2-8H2,1H3,(H,14,15)/t9?,10-,11+/m0/s1
• InChI Key： HNEZCTFUABQBFW-QXXIUIOUSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CN1CCCCC1C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8Ų